Cas no 55570-92-8 ([3-Carboxy-2-(15-carboxypentadecanoyloxy)propyl]-trimethylazanium)

• Product Name: [3-Carboxy-2-(15-carboxypentadecanoyloxy)propyl]-trimethylazanium
• CAS No: 55570-92-8
• MF: C₂₃H₄₄NO₆
• MW: 430.598567962646
• CID: 2671587
• Update Time: 2023-08-06

[3-Carboxy-2-(15-carboxypentadecanoyloxy)propyl]-trimethylazanium Chemical and Physical Properties

Names and Identifiers

• 3-Carboxylato-2-[(15-carboxy-1-oxopentadecyl)oxy]-N,N,N-trimethyl-1-propanaminium
• [3-Carboxy-2-(15-carboxypentadecanoyloxy)propyl]-trimethylazanium

• Inchi： 1S/C23H43NO6/c1-24(2,3)19-20(18-22(27)28)30-23(29)17-15-13-11-9-7-5-4-6-8-10-12-14-16-21(25)26/h20H,4-19H2,1-3H3,(H-,25,26,27,28)/p+1
• InChI Key： UNHCPLSWMNPZTD-UHFFFAOYSA-O
• SMILES： O(C(CCCCCCCCCCCCCCC(=O)O)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 487
• Topological Polar Surface Area: 101